6-Chloro-2,4-dimethyl-5-nitronicotinonitrile

• Molecular Formula: C8H6ClN3O2
• Molecular Weight: 211.60 g/mol
• IUPAC Name: 6-chloro-2,4-dimethyl-5-nitropyridine-3-carbonitrile
• InChI: InChI=1S/C8H6ClN3O2/c1-4-6(3-10)5(2)11-8(9)7(4)12(13)14/h1-2H3
• InChI Key: IIARDURPLCTYMX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NC(=C1[N+](=O)[O-])Cl)C)C#N

Description

6-Chloro-2,4-dimethyl-5-nitronicotinonitrile is a useful research compound. Its molecular formula is C8H6ClN3O2 and its molecular weight is 211.60 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A mixture of 6-hydroxy-2,4-dimethyl-5-nitronicotinonitrile (step 2, 3.2 g, 16.6 mmol) and phosphorus oxychloride (20 mL) was stirred at 100° C. for 16 h. After cooling, the mixture was poured in water (100 mL). The resulting mixture was extracted with dichloromethane (3×100 mL). The organic layer was washed with brine (50 mL), dried (MgSO4), and concentrated to afford 2.3 g (66%) of the title compound as brown solids: 1H-NMR (DMSO-d6) δ 2.82 (3H, s), 2.52 (3H, s).